Cas no 2137434-49-0 (rac-5-(1R,6R)-bicyclo4.1.0heptan-3-yl-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: rac-5-(1R,6R)-bicyclo4.1.0heptan-3-yl-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 2137434-49-0
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 5820692
• PubChem ID: 165740494
• Update Time: 2025-06-11

rac-5-(1R,6R)-bicyclo4.1.0heptan-3-yl-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-5-(1R,6R)-bicyclo4.1.0heptan-3-yl-1,2,4-oxadiazole-3-carboxylic acid
• 2137434-49-0
• rac-5-[(1R,6R)-bicyclo[4.1.0]heptan-3-yl]-1,2,4-oxadiazole-3-carboxylic acid
• EN300-1120454

• Inchi： 1S/C10H12N2O3/c13-10(14)8-11-9(15-12-8)6-2-1-5-3-7(5)4-6/h5-7H,1-4H2,(H,13,14)/t5-,6?,7-/m1/s1
• InChI Key： NCKYEZBWMVHSNK-YFBHCESUSA-N
• SMILES： O1C(C2CC[C@@H]3C[C@@H]3C2)=NC(C(=O)O)=N1

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 76.2Ų

Additional information on rac-5-(1R,6R)-bicyclo4.1.0heptan-3-yl-1,2,4-oxadiazole-3-carboxylic acid

Introduction to Rac-5-(1R,6R)-Bicyclo[4.1.0]Heptan-3-yl-1,2,4-Oxadiazole-3-Carboxylic Acid (CAS No. 2137434-49-0)

Rac-5-(1R,6R)-Bicyclo[4.1.0]heptan-3-yl-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 2137434-49-0) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of heterocyclic molecules that exhibit a unique structural framework, making it a promising candidate for various biological and chemical applications.

The molecular structure of this compound features a bicyclic backbone with a heptane ring system, which is further functionalized with a 1,2,4-oxadiazole moiety at the 3-position. The stereochemistry of the bicyclic system, specifically the (1R,6R) configuration, plays a crucial role in determining its biological activity and interaction with biological targets. This stereochemical specificity is often a key factor in the design of pharmacologically active molecules, as it can significantly influence their efficacy and selectivity.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The 1,2,4-oxadiazole ring is particularly noteworthy due to its presence in numerous bioactive molecules, including antiviral, antibacterial, and anticancer agents. The incorporation of this motif into Rac-5-(1R,6R)-bicyclo[4.1.0]heptan-3-yl-1,2,4-oxadiazole-3-carboxylic acid suggests that it may possess similar bioactivities or serve as a valuable scaffold for further derivatization.

The compound's structural complexity and its stereochemically defined framework make it an attractive candidate for structural biology studies. Understanding how such molecules interact with biological targets at the molecular level is essential for rational drug design and optimization. Advanced computational methods and experimental techniques are being employed to elucidate these interactions, providing insights into the compound's mechanism of action.

One of the most exciting aspects of this compound is its potential in drug discovery. The bicyclic system provides a rigid scaffold that can be modulated to enhance binding affinity and selectivity towards specific biological targets. Additionally, the presence of the carboxylic acid group at the 3-position offers opportunities for further chemical modification, allowing researchers to explore various functionalization strategies.

Recent studies have highlighted the importance of stereochemistry in medicinal chemistry. The (1R,6R) configuration in Rac-5-(1R,6R)-bicyclo[4.1.0]heptan-3-yl-1,2,4-oxadiazole-3-carboxylic acid is particularly noteworthy because it may confer unique biological properties compared to its stereoisomers. This underscores the need for comprehensive stereochemical analysis to fully understand and harness the potential of this compound.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic system requires careful planning and execution to ensure high yields and enantiopurity. Advanced synthetic methodologies are being explored to achieve this goal efficiently. Additionally, the functionalization of the 1,2,4-oxadiazole ring offers another avenue for structural diversification.

In conclusion, Rac-5-(1R,6R)-Bicyclo[4.1.0]heptan-3-yl-1,2,4-oxadiazole-3-carboxylic acid represents a significant advancement in the field of heterocyclic chemistry and pharmaceutical research. Its unique structural features and stereochemical configuration make it a promising candidate for further investigation into its biological activities and potential therapeutic applications.